![molecular formula C22H15Cl2F3N4OS B2808288 1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-N-[(4-methylphenyl)methyl]-5-(trifluoromethyl)pyrazole-4-carboxamide CAS No. 956193-89-8](/img/structure/B2808288.png)
1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-N-[(4-methylphenyl)methyl]-5-(trifluoromethyl)pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups and rings, including a thiazole ring (a five-membered ring with one sulfur atom and one nitrogen atom), a pyrazole ring (a five-membered ring with two adjacent nitrogen atoms), and a carboxamide group (a carbonyl group (C=O) attached to a nitrogen atom). The presence of these groups suggests that the compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound, as indicated by its name, is quite complex. It contains multiple aromatic rings (which contribute to stability and may influence how it interacts with other molecules), multiple chlorine and fluorine atoms (which are quite electronegative and could influence the compound’s reactivity), and a carboxamide group (which could participate in hydrogen bonding) .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. For example, the chlorine atoms could be replaced by other groups in a nucleophilic substitution reaction. The compound could also potentially undergo reactions at the carboxamide group .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, the presence of the aromatic rings, chlorine and fluorine atoms, and carboxamide group in this compound could influence its polarity, solubility, melting point, boiling point, and other properties .Scientific Research Applications
Structural Characterization and Synthesis
Research efforts have been made to synthesize and structurally characterize compounds with similar molecular frameworks, highlighting the interest in understanding their chemical and physical properties. For example, Kariuki et al. (2021) synthesized isostructural compounds with detailed single crystal diffraction studies, providing insights into their molecular conformation and planarity, essential for understanding their interactions and reactivity (Kariuki, B., Abdel-Wahab, B. F., & El‐Hiti, G., 2021).
Pharmacological Exploration
Compounds within this chemical class have been explored for their potential pharmacological applications. For instance, Murineddu et al. (2006) and Srivastava et al. (2007) have synthesized analogs to investigate their affinity for cannabinoid receptors, demonstrating the interest in these compounds for potential therapeutic uses, such as in the treatment of obesity or as antiobesity agents (Murineddu, G. et al., 2006; Srivastava, B. K. et al., 2007).
Antimicrobial and Anticancer Activities
The pursuit of novel antimicrobial and anticancer agents has also involved compounds with similar structures. Ragavan et al. (2010) and Gomha et al. (2014) have reported the synthesis of pyrazole derivatives showing promising antibacterial and antifungal activities, as well as anticancer potentials, suggesting the versatility of these compounds in biomedical research (Ragavan, R., Vijayakumar, V., & Kumari, N., 2010; Gomha, S. M., Salah, T., & Abdelhamid, A., 2014).
Anticonvulsant Activity
Additionally, the exploration of anticonvulsant activities by Beyhan et al. (2017) through the synthesis of pyrazoline derivatives highlights the interest in leveraging the structural features of these compounds for neurological applications (Beyhan, N. et al., 2017).
Future Directions
Properties
IUPAC Name |
1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-N-[(4-methylphenyl)methyl]-5-(trifluoromethyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl2F3N4OS/c1-12-2-4-13(5-3-12)9-28-20(32)15-10-29-31(19(15)22(25,26)27)21-30-18(11-33-21)14-6-7-16(23)17(24)8-14/h2-8,10-11H,9H2,1H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOWZRNYIRBWZPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=C(N(N=C2)C3=NC(=CS3)C4=CC(=C(C=C4)Cl)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl2F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.